![molecular formula C13H15F2N3O2 B4880628 2,3-difluoro-4-methyl-N-[2-(2-oxo-1-imidazolidinyl)ethyl]benzamide](/img/structure/B4880628.png)
2,3-difluoro-4-methyl-N-[2-(2-oxo-1-imidazolidinyl)ethyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,3-difluoro-4-methyl-N-[2-(2-oxo-1-imidazolidinyl)ethyl]benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as DFE and has been found to have significant effects on biochemical and physiological processes in the body. In
Scientific Research Applications
DFE has been found to have potential applications in scientific research, particularly in the field of cancer research. Studies have shown that DFE can inhibit the growth and proliferation of cancer cells in vitro and in vivo. DFE has also been found to have anti-inflammatory and antioxidant properties, which may have implications for the treatment of a variety of diseases.
Mechanism of Action
DFE exerts its effects through the inhibition of specific enzymes involved in cellular processes such as DNA synthesis and repair. Specifically, DFE has been found to inhibit the activity of thymidylate synthase, an enzyme that is essential for the synthesis of DNA. This inhibition leads to a decrease in DNA synthesis and cell proliferation.
Biochemical and physiological effects:
In addition to its effects on cancer cells, DFE has been found to have a variety of biochemical and physiological effects. Studies have shown that DFE can induce apoptosis, or programmed cell death, in cancer cells. DFE has also been found to have anti-inflammatory and antioxidant properties, which may have implications for the treatment of a variety of diseases.
Advantages and Limitations for Lab Experiments
One advantage of using DFE in lab experiments is its specificity for thymidylate synthase, which allows for targeted inhibition of DNA synthesis. However, DFE can be difficult to synthesize and purify, which may limit its use in some experiments. Additionally, the effects of DFE may vary depending on the specific cell type and experimental conditions, which may require further optimization.
Future Directions
There are several potential future directions for research on DFE. One area of interest is the development of more efficient synthesis methods for DFE, which could increase its availability for research. Additionally, further studies are needed to fully understand the biochemical and physiological effects of DFE, particularly in the context of specific diseases. Finally, there may be potential applications for DFE beyond cancer research, such as in the treatment of inflammatory diseases or as an antioxidant.
Synthesis Methods
DFE can be synthesized through a multi-step process involving the reaction of 2,3-difluoroaniline with 2-oxo-1-imidazolidineacetic acid followed by the addition of methyl iodide and then the reaction with 4-fluorobenzoyl chloride. The resulting product is then purified through recrystallization and column chromatography.
properties
IUPAC Name |
2,3-difluoro-4-methyl-N-[2-(2-oxoimidazolidin-1-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15F2N3O2/c1-8-2-3-9(11(15)10(8)14)12(19)16-4-6-18-7-5-17-13(18)20/h2-3H,4-7H2,1H3,(H,16,19)(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEYDCRJSKHHYHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)C(=O)NCCN2CCNC2=O)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15F2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.